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Technical Support Center: Glufosinate Efficacy
on Amaranthus palmeri
This technical support center provides troubleshooting guidance and frequently asked

questions regarding the time-of-day effect on glufosinate efficacy against Amaranthus palmeri

(Palmer amaranth).

Frequently Asked Questions (FAQs)
Q1: We are observing inconsistent control of Amaranthus palmeri with glufosinate in our

experiments. What could be the cause?

A1: Inconsistent control of A. palmeri with glufosinate is frequently linked to the time of day of

application.[1] Efficacy is significantly influenced by environmental conditions such as light,

temperature, and humidity at the time of spraying.[1][2][3] Research consistently shows that

glufosinate applications are most effective during the middle of the day when sunlight is

intense.[1][2][3]

Q2: What is the optimal time of day to apply glufosinate for maximum efficacy against

Amaranthus palmeri?

A2: The greatest control of Palmer amaranth is achieved when glufosinate is applied from 2

hours after sunrise to 1 hour before sunset.[4][5] Applications made at midday under bright
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sunlight provide the most consistent and effective control.[1][2][3] Conversely, applications at

dawn, dusk, or during the night result in reduced efficacy.[1][2]

Q3: Why is glufosinate less effective when applied in the early morning, late evening, or at

night?

A3: The reduced efficacy is due to the biochemical processes within the plant.[2][3]

Glufosinate's target enzyme, glutamine synthetase (GS), is less expressed and less abundant

in dark or low-light conditions.[1][6] For glufosinate to be fully effective, it needs to inhibit an

active GS enzyme. Since GS activity is lower in the dark, the herbicide's inhibitory action is

diminished.[1][2][3]

Q4: Does the orientation of Amaranthus palmeri leaves (diurnal leaf movement) affect

glufosinate efficacy?

A4: While diurnal leaf movement can affect herbicide efficacy in some weed species, studies

have shown that the time of day has no significant effect on the leaf orientation of Amaranthus

palmeri.[4][5] Therefore, changes in leaf angle are not a primary factor in the observed

differences in glufosinate efficacy at various times of the day for this specific weed.[4][5]

Q5: Can adding ammonium sulfate (AMS) improve the efficacy of glufosinate on Amaranthus

palmeri during suboptimal application times?

A5: No, adding ammonium sulfate to glufosinate applications 1 hour before sunrise or 1 hour

after sunset has not been shown to improve the control of Amaranthus palmeri.[4] The primary

limiting factor during these times is the lower activity of the target enzyme, not herbicide uptake

that AMS might enhance.

Troubleshooting Guide
Issue: Poor control of Amaranthus palmeri despite using the recommended glufosinate
dosage.
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Potential Cause Troubleshooting Steps

Suboptimal Application Timing

Verify application logs to confirm the time of day

glufosinate was applied. Applications made at

dawn, dusk, or at night are known to have

reduced efficacy.[1][2] Schedule future

applications for midday, ideally between 2 hours

after sunrise and 1 hour before sunset, to

ensure maximum sunlight.[4][5]

Low Light Conditions (e.g., cloudy days)

Glufosinate efficacy is dependent on intense

sunlight.[2][3] If possible, postpone application

until a day with bright, sunny conditions. The

commercial label recommends application on

warm, sunny, and humid days.[7]

Environmental Factors

Low humidity and temperature can also

negatively impact glufosinate activity.[8] Review

weather data at the time of application. Efficacy

is greater when relative humidity is high (e.g.,

90% vs. 35%).[8]

Herbicide Resistance

If poor control persists even with optimal

application timing and environmental conditions,

consider the possibility of glufosinate resistance.

[9] In some regions, A. palmeri populations have

developed resistance to glufosinate.[7][9] If

resistance is suspected, test the population for

sensitivity and consider alternative herbicide

modes of action.[10]

Data Presentation
Table 1: Effect of Application Time on Amaranthus palmeri Control with Glufosinate (Morning

Applications)

Data synthesized from field experiments conducted across five states.[4]
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Application Time (Relative to Sunrise)
Palmer Amaranth Control 14 Days After
Second Application (%)

1 hour before sunrise 30 - 35%

0.5 hours before sunrise 38 - 44%

Sunrise 50%

0.5 hours after sunrise 68%

1 hour after sunrise 80%

2 to 6 hours after sunrise 90 - 94%

Table 2: Effect of Application Time on Amaranthus palmeri Control with Glufosinate
(Afternoon/Evening Applications)

Data synthesized from field experiments.[8]

Application Time (Relative to Sunset)
Palmer Amaranth Control 7 Days After
First Application (%)

1 hour or more before sunset 86 - 87%

0.5 hours or more before sunset 86 - 87%

Sunset or later 65 - 68%

Experimental Protocols
Methodology for Evaluating Time-of-Day Effect on Glufosinate Efficacy

This protocol is a synthesized methodology based on practices from multiple field studies.[4][5]

Experimental Design:

Establish field plots in an area with a natural and uniform infestation of Amaranthus

palmeri.
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Use a randomized complete block design with at least four replications for each treatment.

Treatments should consist of glufosinate applications at various time intervals relative to

sunrise and sunset (e.g., 1 hour before sunrise, at sunrise, 1, 2, 4, and 6 hours after

sunrise; and 6, 4, 2, 1, and 0.5 hours before sunset, at sunset, and 1 hour after sunset).

Plant Material:

Ensure Amaranthus palmeri plants are at a consistent growth stage (e.g., 10-15 cm in

height) at the time of the initial application.

Herbicide Application:

Apply glufosinate at a standard labeled rate.

Use a calibrated sprayer with appropriate nozzles to ensure uniform coverage.

Record environmental conditions (temperature, relative humidity, cloud cover) at the time

of each application.

Data Collection:

Visually assess and rate weed control at specified intervals after application (e.g., 7, 14,

and 28 days after treatment) on a scale of 0% (no control) to 100% (complete plant death).

In some studies, plant biomass is collected at the end of the experiment by harvesting

above-ground portions of surviving plants from a specified area within each plot. Dry

biomass is then weighed.

Statistical Analysis:

Subject the data to analysis of variance (ANOVA).

Use a protected Fisher's LSD test at α = 0.05 to separate treatment means.

Visualizations
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Caption: Biochemical basis for the time-of-day effect on glufosinate efficacy.
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Caption: Troubleshooting workflow for poor glufosinate efficacy on A. palmeri.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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